2-(3-Chloroprop-1-en-2-yl)-1,1,5,5-tetramethylcyclohexane

• IUPAC Name: 2-(3-chloroprop-1-en-2-yl)-1,1,5,5-tetramethylcyclohexane
• InChI: InChI=1S/C13H23Cl/c1-10(8-14)11-6-7-12(2,3)9-13(11,4)5/h11H,1,6-9H2,2-5H3
• InChI Key: FPXFCDUVTBDSHF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C(C1)(C)C)C(=C)CCl)C
• Molecular Formula: C13H23Cl
• DSSTOX Substance ID: DTXSID001017123
• Molecular Weight: 214.77 g/mol
• CAS RN: 63216-72-8

Description

2-(3-Chloroprop-1-en-2-yl)-1,1,5,5-tetramethylcyclohexane, also known as 2-chloroprop-1-en-2-yl-tetramethylcyclohexane, is a cyclic hydrocarbon with a molecular formula of C7H14Cl. It is an organic compound that has been studied for its potential applications in the fields of organic and medicinal chemistry. This compound is of interest due to its unique chemical structure, which features a three-membered ring system.

Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis of Vinyl Chlorides and Cyclohexanones : Vinyl chlorides, including those related to the compound , have been increasingly utilized as electrophilic partners in various cross-coupling reactions. An effective method for the synthesis of (E)- and (Z)-isomers of 2-(3-chloroprop-2-en-1-yl)cyclohexanone was developed, serving as precursors for flavors and intermediates in the synthesis of polycyclic compounds. These compounds were synthesized with high yields and stereochemical purity, highlighting their importance in organic synthesis and the production of specific isomers (Shakhmaev, Sunagatullina, & Zorin, 2019).

Heterocyclization and Formation of Thiophene and Pyrrole Derivatives : Research into heterocyclization processes led to the formation of thiophene and pyrrole derivatives from bis(2-chloroprop-2-en-1-yl)sulfide. This process, conducted in hydrazine hydrate–alkali medium, yields compounds previously unattainable from elemental sulfur and 2,3-dichloropropene as starting reagents, showcasing a novel approach to synthesizing thiophene and pyrrole compounds (Rozentsveig et al., 2022).

Chemical Properties and Structural Analysis

Analysis of Tetraketones : Structural analysis and theoretical investigations have been conducted on compounds derived from reactions involving similar chlorinated precursors. These studies provide insight into the electronic delocalization within these molecules and their potential applications in synthesizing more complex organic structures (Silva et al., 2018).

Catalytic Reactions and Product Formation : Research on tandem platinum dichloride catalysis and thermal reactions of enynes offers a versatile synthetic platform based on bicyclo[4.1.0]hept-2-enes. Such studies are crucial for understanding the catalytic processes and developing new synthetic methods for organic compounds (Kim et al., 2012).